molecular formula C11H11NO B8301430 4-Ethenyl-3-methyl-2-(methyloxy)benzonitrile

4-Ethenyl-3-methyl-2-(methyloxy)benzonitrile

Cat. No.: B8301430
M. Wt: 173.21 g/mol
InChI Key: SQGVGIPILZTWFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethenyl-3-methyl-2-(methyloxy)benzonitrile is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

4-ethenyl-2-methoxy-3-methylbenzonitrile

InChI

InChI=1S/C11H11NO/c1-4-9-5-6-10(7-12)11(13-3)8(9)2/h4-6H,1H2,2-3H3

InChI Key

SQGVGIPILZTWFO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1OC)C#N)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 4-bromo-3-methyl-2-(methyloxy)benzonitrile (8.10 g, 35.8 mmol), potassium vinyl trifluoroborate (6.24 g, 46.6 mmol) and PdCl2(dppf)2 (0.55 g, 0.70 mmol) in 160 mL of EtOH and 40 mL of TEA was refluxed under Ar for 4 hours. The mixture was concentrated, and the residue was purified by column chromatography (PE:EtOAc=20:1) to afford 4-ethenyl-3-methyl-2-(methyloxy)benzonitrile.
Quantity
8.1 g
Type
reactant
Reaction Step One
[Compound]
Name
potassium vinyl trifluoroborate
Quantity
6.24 g
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0.55 g
Type
catalyst
Reaction Step One

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